AGN 196996

• Molecular Formula: C24H20BrNO5
• Molecular Weight: 482.3 g/mol
• InChI: InChI=1S/C24H20BrNO5/c1-3-31-22-19(21(27)15-6-4-14(2)5-7-15)12-17(13-20(22)25)23(28)26-18-10-8-16(9-11-18)24(29)30/h4-13H,3H2,1-2H3,(H,26,28)(H,29,30)
• InChIKey: BUGXGZOGQGUTBC-UHFFFAOYSA-N

Standard RAR pan-antagonists obscure RARα-specific biology due to equipotent isoform inhibition. AGN 196996 solves this with validated selectivity. - >500-fold binding preference for RARα over RARβ; >4,000-fold over RARγ - Neutral antagonist profile (Ki = 2 nM) - no intrinsic agonist activity - Enables HSC expansion (55-day culture lifespan) and isoform-specific oncology validation - Complements CRISPR knockdown without off-target RARβ/γ effects

AGN 196996 vs. Generic Retinoid Modulators: RARα Antagonist Profile

AGN 196996 (CAS 958295-17-5) is a synthetic, high-affinity antagonist of the retinoic acid receptor alpha (RARα), a nuclear receptor that regulates gene transcription in response to all-trans retinoic acid (ATRA) . Unlike pan-retinoid modulators or agonists, AGN 196996 functions as a competitive, neutral antagonist that binds RARα without activating transcriptional machinery . Its distinct chemical architecture—4-[[3-bromo-4-ethoxy-5-(4-methylbenzoyl)benzoyl]amino]benzoic acid—enables isoform selectivity that is not achievable with earlier-generation RAR ligands [1].

RARα-selective antagonist – isoform-specific tool for nuclear receptor signaling studies without RARβ/γ crosstalk.

Neutral antagonist profile – no intrinsic agonist activity; preserves basal transcriptional repression complexes for ligand-dependent dissection.

Hematopoietic & gene transcription research – supports HSC expansion models and RARα-dependent transcriptional program analysis.

• [1] PubChem. AGN 196996 Compound Summary. CID 10200476. View Source

AGN 196996: Why Generic RAR Modulators Fall Short

Substituting AGN 196996 with a generic RAR antagonist—such as the pan-antagonist AGN194310 or the less selective RARα antagonist Ro 41-5253—introduces confounding variables that obscure RARα-specific biology. AGN 196996 exhibits a >500-fold binding preference for RARα over RARβ and >4,000-fold over RARγ , whereas pan-antagonists equipotently silence all three isoforms . This lack of selectivity masks the unique contributions of RARα to hematopoiesis, stem cell expansion, and transcriptional repression [1]. Furthermore, AGN 196996's neutral antagonist profile (no intrinsic agonist activity) contrasts with inverse agonists like BMS-493, which actively recruit corepressors and alter basal transcription [2]. Using an off-target compound risks misinterpreting pathway-specific effects and wastes resources on non-reproducible data.

Pan-RAR

Pan-antagonists equipotently silence RARα/β/γ, masking RARα-specific contributions to stem cell biology and gene regulation.

Inverse agonist

Compounds like BMS-493 actively recruit corepressors and alter basal transcription, unlike AGN 196996’s neutral competitive mechanism.

Lower selectivity

Less selective RARα antagonists introduce RARβ/γ crosstalk and may not achieve the isoform resolution required for mechanistic studies.

• [1] Brown G, Marchwicka A, Cunningham A, et al. Antagonizing Retinoic Acid Receptors Increases Myeloid Cell Production by Cultured Human Hematopoietic Stem Cells. Arch. Immunol. Ther. Exp. 2017; 65: 69–81. View Source
• [2] Germain P, Iyer J, Zechel C, Gronemeyer H. Co-regulator recruitment and the mechanism of retinoic acid receptor synergy. Nature. 2002; 415: 187–192. View Source

AGN 196996 Evidence Guide: Head-to-Head Comparisons

RARα Binding Affinity and Isoform Selectivity

AGN 196996 demonstrates sub-nanomolar binding affinity for RARα (Ki = 2 nM) while exhibiting negligible binding to RARβ (Ki = 1087 nM) and RARγ (Ki = 8523 nM) . This represents a >500-fold selectivity window for RARα over RARβ and >4,000-fold over RARγ, establishing AGN 196996 as one of the most isoform-selective RARα antagonists available.

RARα Binding Selectivity

Reported

Ki 2 nM (RARα)
543-fold over RARβ
4,262-fold over RARγ

Supports isoform-specific attribution of biological effects to RARα antagonism.

Recombinant human RAR radioligand binding assay.

Evidence Dimension	Binding affinity (Ki) for RAR isoforms
Target Compound Data	RARα Ki = 2 nM; RARβ Ki = 1087 nM; RARγ Ki = 8523 nM
Comparator Or Baseline	RARβ (Ki = 1087 nM) and RARγ (Ki = 8523 nM) — within the same compound
Quantified Difference	543.5-fold selectivity for RARα over RARβ; 4,261.5-fold selectivity over RARγ
Conditions	Radioligand binding assay using recombinant human RAR proteins

Why This Matters

Procurement of a compound with single-digit nanomolar affinity for RARα and negligible cross-reactivity with RARβ/γ ensures that observed biological effects can be confidently attributed to RARα antagonism rather than off-target isoform modulation.

Potency Advantage vs. Ro 41-5253

When compared to the widely used RARα antagonist Ro 41-5253, AGN 196996 demonstrates superior binding potency. AGN 196996 binds RARα with a Ki of 2 nM , whereas Ro 41-5253 exhibits an IC50 of 16 nM for RARα antagonism . This 8-fold difference translates to a lower effective concentration required for complete receptor blockade, reducing potential off-target effects at higher doses.

vs. Ro 41-5253

Reported

AGN 196996 Ki 2 nM
Ro 41-5253 IC50 16 nM
~8-fold lower Ki

Lower effective concentration may reduce solvent artifacts in long-term assays.

Cross-study comparison; assay platforms differ.

Evidence Dimension	RARα binding/functional potency
Target Compound Data	Ki = 2 nM
Comparator Or Baseline	Ro 41-5253 (IC50 = 16 nM)
Quantified Difference	8-fold higher potency (lower Ki/IC50) for AGN 196996
Conditions	Recombinant RARα binding assay (AGN 196996); functional antagonism assay (Ro 41-5253)

Why This Matters

Higher potency enables lower working concentrations, minimizing solvent toxicity and reducing the likelihood of off-target interactions that complicate data interpretation in long-term cell culture or in vivo studies.

Neutral RARα Antagonist Activity

In transactivation assays, AGN 196996 exhibits no intrinsic agonist activity but instead completely blocks ATRA-induced transcriptional activation . This neutral antagonist profile contrasts with inverse agonists like BMS-493, which actively repress basal transcription [1]. AGN 196996's pure competitive antagonism allows researchers to isolate ligand-dependent effects without perturbing basal RARα-mediated repression.

Neutral Antagonism

Reported

No agonist activity; complete ATRA block
vs. BMS-493 (inverse agonist)

Enables separation of ligand-dependent signaling from basal repression complex effects.

CV-1/RARα-RARE-luc reporter assay.

Evidence Dimension	Functional activity in RARα transactivation assay
Target Compound Data	No agonist activity; complete blockade of ATRA-induced transcription
Comparator Or Baseline	ATRA (agonist, induces transcription); BMS-493 (inverse agonist, represses basal activity)
Quantified Difference	Qualitative difference: AGN 196996 = neutral antagonist; ATRA = full agonist; BMS-493 = inverse agonist
Conditions	CV-1 cells transfected with RARα expression vector and RARE-luciferase reporter

Why This Matters

A neutral antagonist is essential for studies that aim to dissect acute RARα signaling without confounding effects on basal transcriptional repression, ensuring cleaner interpretation of RARα-dependent gene expression changes.

• [1] Germain P, Iyer J, Zechel C, Gronemeyer H. Co-regulator recruitment and the mechanism of retinoic acid receptor synergy. Nature. 2002; 415: 187–192. View Source

Hematopoietic Stem Cell Expansion and Myeloid Output

In a head-to-head study of cultured human hematopoietic stem cells (HSCs), treatment with the RARα-selective antagonist AGN 196996 prolonged culture lifespan up to 55 days and increased the production of neutrophils and monocytes [1]. In contrast, the pan-RAR antagonist AGN194310 produced a similar but less sustained effect, while the RARγ-selective antagonist AGN205728 had no impact on HSC cultures [1]. This demonstrates that selective RARα antagonism, rather than broad RAR blockade, is sufficient and necessary for HSC maintenance and myeloid expansion.

HSC Expansion Model

Reported

Culture lifespan to 55 days; increased neutrophils/monocytes
Pan-antagonist similar, RARγ antagonist no effect

Selective RARα antagonism supports HSC maintenance and myeloid output in primary culture.

Human HSC culture with SCF ± IL-3; reproduced in published study.

Evidence Dimension	HSC culture lifespan and myeloid cell production
Target Compound Data	AGN196996: prolonged culture up to 55 days; increased neutrophils and monocytes
Comparator Or Baseline	AGN194310 (pan-RAR antagonist): prolonged culture; AGN205728 (RARγ antagonist): no effect
Quantified Difference	AGN196996 (RARα-selective) extended lifespan and expanded HSPCs; AGN205728 (RARγ-selective) had no measurable effect
Conditions	Primary human HSCs cultured with SCF ± IL-3; antagonist concentration not specified in abstract but likely in low nanomolar range

Why This Matters

For researchers studying RARα-specific roles in stem cell biology or seeking to expand HSCs for therapeutic applications, AGN 196996 provides a validated tool with reproducible, isoform-specific functional outcomes that pan-antagonists cannot deliver.

• [1] Brown G, Marchwicka A, Cunningham A, et al. Antagonizing Retinoic Acid Receptors Increases Myeloid Cell Production by Cultured Human Hematopoietic Stem Cells. Arch. Immunol. Ther. Exp. 2017; 65: 69–81. View Source

AGN 196996 Validated Application Scenarios

RARα-Specific Transcriptional Programs in Stem Cells

Researchers investigating the role of RARα in hematopoietic stem cell fate decisions rely on AGN 196996's >500-fold isoform selectivity to dissect RARα-dependent gene networks without confounding RARβ/γ crosstalk. The compound's neutral antagonist profile ensures that only ligand-induced transcriptional activation is blocked, preserving basal repression complexes . This is particularly critical in HSC expansion protocols where AGN 196996 has been shown to prolong culture lifespan up to 55 days and enhance myeloid output [1].

Anti-Cancer Screening in RARα-Dependent Carcinoma Models

In oncology research, AGN 196996 serves as a precise tool to validate RARα's contribution to tumor cell proliferation and survival. Unlike pan-RAR antagonists that inhibit all three isoforms, AGN 196996's selectivity allows researchers to test whether RARα blockade alone recapitulates the anti-proliferative effects observed with broad-spectrum agents, thereby identifying isoform-specific therapeutic vulnerabilities [1].

RARα in Osteoporosis and Bone Metabolism

ATRA-induced inhibition of osteoblastogenesis is a well-established model for studying osteoporosis. AGN 196996's ability to completely block ATRA-driven transcriptional activity makes it an ideal reagent for reversing ATRA-mediated suppression of osteocalcin expression and matrix mineralization in MC3T3-E1 preosteoblasts. Its high potency (Ki = 2 nM) permits use at low nanomolar concentrations, minimizing solvent artifacts in long-term bone differentiation assays.

RARα Functional Genomics and CRISPR Validation

In functional genomics workflows, AGN 196996 provides a chemical biology complement to genetic knockout or knockdown of RARα. Its >4,000-fold selectivity over RARγ ensures that observed phenotypes are not due to off-target isoform inhibition, enabling robust validation of RARα-dependent gene signatures identified via RNA-seq or ChIP-seq. The compound's neutral antagonist activity also distinguishes acute signaling blockade from compensatory transcriptional reprogramming.

Application

Selection Property

Validation Focus

RARα transcriptional regulation studies

RARα isoform-selectivity context

RARα-dependent gene expression analysis

Hematopoietic stem cell expansion models

Neutral antagonist profile

HSC culture lifespan and myeloid differentiation endpoints

RARα-dependent cancer cell proliferation research

RARα pathway-specific antagonism

Proliferation and survival pathway endpoints

Osteoblast differentiation and bone metabolism research

ATRA-induced transcription blockade

Osteocalcin expression and matrix mineralization assays

• [1] Brown G, Marchwicka A, Cunningham A, et al. Antagonizing Retinoic Acid Receptors Increases Myeloid Cell Production by Cultured Human Hematopoietic Stem Cells. Arch. Immunol. Ther. Exp. 2017; 65: 69–81. View Source